Cas no 39220-98-9 (1-(3-Chlorophenyl)-2-nitro-ethanol)

• Product Name: 1-(3-Chlorophenyl)-2-nitro-ethanol
• CAS No: 39220-98-9
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 829500
• Update Time: 2023-08-03

1-(3-Chlorophenyl)-2-nitro-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2-nitroethanol
• 1-(3-chlorophenyl)-2-nitro-ethanol
• HJHMYJMYRHZPEF-UHFFFAOYSA-N
• l-(3-chloro-phenyl)-2-nitro-ethanol
• 1-(3-Chloro-phenyl)-2-nitro-ethanol
• Benzenemethanol, 3-chloro-alpha-(nitromethyl)-
• 1-(3-Chlorophenyl)-2-nitro-ethanol

• Inchi： 1S/C8H8ClNO3/c9-7-3-1-2-6(4-7)8(11)5-10(12)13/h1-4,8,11H,5H2
• InChI Key： HJHMYJMYRHZPEF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 66